Cas no 28470-84-0 (Oxazolidinethione)

Oxazolidinethione structure
Oxazolidinethione structure
Product Name:Oxazolidinethione
CAS No:28470-84-0
MF:C3H5NOS
MW:103.142899274826
CID:282059
PubChem ID:2733223
Update Time:2025-04-19

Oxazolidinethione Chemical and Physical Properties

Names and Identifiers

    • Oxazolidinethione
    • 1,3-oxazolane-2-thione
    • NSC 15071
    • UNII-6SMJ3CUW4C
    • HY-W038985
    • PD171671
    • 5840-81-3
    • Carbamothioic acid, (2-hydroxyethyl)-, .gamma.-lactone
    • 1,3-Oxazolidine-2-thione
    • NSC15071
    • InChI=1/C3H5NOS/c6-3-4-1-2-5-3/h1-2H2,(H,4,6
    • NSC209913
    • MFCD00125763
    • NSC-15071
    • Q27265448
    • EN300-25556
    • NSC 209913
    • 2-Oxazolidinethione
    • CS-0097403
    • DTXSID20873511
    • NSC-209913
    • 6SMJ3CUW4C
    • 2-mercaptooxazoline
    • CHEBI:195165
    • Oxazolidine-2-thione
    • OXAZOLIDINE,2-THIONE
    • 2-Thioxotetrahydro-1,3-Oxazole
    • Carbamothioic acid, (2-hydroxyethyl)-, gamma-lactone
    • 4,5-dihydro-1,3-oxazole-2-thiol
    • FT-0694546
    • A869455
    • 28470-84-0
    • 2-Mercapto-2-oxazoline
    • 2-Thiooxazolidone
    • A800921
    • 4,5-dihydro-oxazole-2-thiol
    • (2-Hydroxyethyl)thiocarbamic acid, gamma-lactone
    • SCHEMBL88697
    • AKOS006222313
    • Inchi: 1S/C3H5NOS/c6-3-4-1-2-5-3/h1-2H2,(H,4,6)
    • InChI Key: UMURLIQHQSKULR-UHFFFAOYSA-N
    • SMILES: S=C1NCCO1

Computed Properties

  • Exact Mass: 103.00918496g/mol
  • Monoisotopic Mass: 103.00918496g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 73.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 53.4Ų

Oxazolidinethione Related Literature

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